![molecular formula C24H21BrN2O4 B4067280 2-amino-4-[4-(benzyloxy)-2-bromo-5-methoxyphenyl]-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile](/img/structure/B4067280.png)
2-amino-4-[4-(benzyloxy)-2-bromo-5-methoxyphenyl]-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile
Overview
Description
2-amino-4-[4-(benzyloxy)-2-bromo-5-methoxyphenyl]-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a useful research compound. Its molecular formula is C24H21BrN2O4 and its molecular weight is 481.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 480.06847 g/mol and the complexity rating of the compound is 808. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Electrocatalytic Synthesis
Electrocatalytic methods have been developed for assembling derivatives of chromene compounds, demonstrating an efficient approach to synthesizing diverse chromene derivatives under mild conditions. This process highlights the compound's utility in facilitating the formation of complex molecules through environmentally friendly procedures (Vafajoo et al., 2014).
Antimicrobial and Antifungal Activity
Derivatives of chromene have shown promising antimicrobial and antifungal activities. The synthesis of these compounds under green chemistry principles further emphasizes their potential in developing new therapeutic agents with lower environmental impact. Specific derivatives have exhibited significant activity against various bacterial and fungal strains, suggesting the potential for developing new antimicrobial agents (Okasha et al., 2022).
Cancer Research
In the context of cancer research, certain chromene derivatives have been evaluated for their cytotoxic effects on cancer cell lines, including human glioblastoma cells. The structure-activity relationship studies indicate that specific substitutions on the chromene framework can significantly impact cytotoxic activity, providing insights into designing more effective anticancer drugs (Haiba et al., 2016).
Green Chemistry Applications
The synthesis of chromene derivatives utilizing green chemistry approaches has been explored, with methodologies focusing on minimizing environmental impact through the use of benign solvents and catalysts. These studies underscore the versatility of chromene compounds in promoting sustainable chemical practices (El-Maghraby, 2014).
properties
IUPAC Name |
2-amino-4-(2-bromo-5-methoxy-4-phenylmethoxyphenyl)-5-oxo-4,6,7,8-tetrahydrochromene-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21BrN2O4/c1-29-20-10-15(17(25)11-21(20)30-13-14-6-3-2-4-7-14)22-16(12-26)24(27)31-19-9-5-8-18(28)23(19)22/h2-4,6-7,10-11,22H,5,8-9,13,27H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZROCEFMLBQNKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C2C(=C(OC3=C2C(=O)CCC3)N)C#N)Br)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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